1H-Benzotriazole-7-carboxylic acid

• IUPAC Name: 2H-benzotriazole-4-carboxylic acid
• InChI: InChI=1S/C7H5N3O2/c11-7(12)4-2-1-3-5-6(4)9-10-8-5/h1-3H,(H,11,12)(H,8,9,10)
• InChI Key: KFJDQPJLANOOOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNN=C2C(=C1)C(=O)O
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID10212177
• Molecular Weight: 163.13 g/mol
• CAS No.: 62972-61-6

Description

1H-Benzotriazole-7-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C7H5N3O2 and its molecular weight is 163.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Biotransformation and Environmental Impact

1H-Benzotriazole and its derivatives, including 1H-Benzotriazole-7-carboxylic acid, have been extensively studied for their environmental impact, particularly as micropollutants in aquatic environments. Research conducted by Huntscha et al. (2014) highlights the aerobic biological degradation mechanisms of benzotriazoles in activated sludge. The study identifies major transformation products like 4- and 5-hydroxy-1H-benzotriazole and 1H-benzotriazole-5-carboxylic acid, emphasizing their environmental relevance due to their presence in wastewater effluents (Huntscha et al., 2014).

Future Directions

Benzotriazole derivatives have been found to be biologically active and have been widely used in biomedical research. They have versatile biological properties and have been used in a variety of applications such as antimicrobial, antiparasitic, and even antitumor, choleretic, cholesterol-lowering agents. Future research may continue to explore these properties and find new applications for these compounds.

Mechanism of Action

Target of Action

1H-Benzotriazole-7-carboxylic acid, also known as Benzotriazole-4-carboxylic acid, is a heterocyclic compound Benzotriazole derivatives are known to interact with various biological targets, including enzymes and receptors, depending on their functional groups .

Mode of Action

Benzotriazole is known to act as a proton activator, which can activate and abstract the attached α-proton by stabilizing the resultant anion, thus allowing reaction with a variety of electrophiles . It can also bind to other species, utilizing the lone pair electrons . This property allows benzotriazole to form stable coordination compounds on surfaces, such as copper, and behave as a corrosion inhibitor .

Biochemical Pathways

Benzotriazole derivatives have been implicated in various biochemical processes, depending on their functional groups .

Pharmacokinetics

The physicochemical properties of benzotriazole, such as its weak acidity (pka = 82) and low basicity (pKa < 0), may influence its bioavailability .

Result of Action

Benzotriazole and its derivatives are known to exhibit various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects, depending on their functional groups .

Action Environment

The action of this compound can be influenced by various environmental factors. Hence, it is only partly removed in wastewater treatment plants, and a substantial fraction reaches surface water such as rivers and lakes . These properties may influence the compound’s action, efficacy, and stability in different environments.

Biochemical Analysis

Biochemical Properties

1H-Benzotriazole-7-carboxylic acid plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been shown to bind with enzymes such as cytochrome P450, influencing their activity and stability. The compound’s interaction with proteins often involves hydrogen bonding and π-π stacking interactions, which can alter the protein’s conformation and function. Additionally, this compound can act as an inhibitor for certain enzymes, thereby modulating biochemical pathways .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, particularly those involving reactive oxygen species (ROS) and oxidative stress. This compound can modulate gene expression by affecting transcription factors and other regulatory proteins. In terms of cellular metabolism, this compound can alter the metabolic flux, leading to changes in the levels of various metabolites .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to biomolecules via hydrogen bonds and van der Waals forces, leading to changes in their structure and function. The compound is known to inhibit enzymes by binding to their active sites, preventing substrate access. Additionally, this compound can influence gene expression by interacting with DNA and transcription factors, thereby altering the transcriptional activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard conditions, but it can degrade under extreme pH or temperature conditions. Long-term studies have shown that prolonged exposure to this compound can lead to adaptive cellular responses, including changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with dosage. At low doses, the compound can have beneficial effects, such as antioxidant activity and enzyme modulation. At high doses, it can exhibit toxic effects, including oxidative stress and cellular damage. Threshold effects have been observed, where a specific dosage range is required to achieve the desired biochemical effects without toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450, leading to the formation of various metabolites. These metabolites can further participate in biochemical reactions, influencing metabolic flux and the levels of key metabolites. The compound’s interaction with cofactors such as NADH and FADH2 can also impact its metabolic fate .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, facilitating its movement across cellular membranes. The compound’s localization within specific tissues can influence its biochemical activity, with higher concentrations often found in metabolically active tissues .

Subcellular Localization

The subcellular localization of this compound is critical for its activity. It can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For instance, the compound may accumulate in the mitochondria, where it can influence mitochondrial function and energy metabolism. The localization of this compound within the cell can also affect its interactions with other biomolecules and its overall biochemical effects .

Customer Q & A

Q1: What are the key chemical transformations explored in these studies involving benzotriazole-4-carboxylic acid derivatives?

A1: Both studies focus on exploring the reactivity of substituted benzotriazole-4-carboxylic acid derivatives. Specifically:

• Diazotization: The first paper [] investigates the diazotization of 6-amino-2-phenyl-7-chloro-2H-benzotriazole-4-carboxylic acid. This process converts the amino group (-NH2) into a diazonium group (-N2+), a highly reactive functional group useful for further transformations.
• Nucleophilic Substitution: Both studies [, ] explore subsequent reactions of these diazonium salts with various nucleophiles. This allows for the introduction of different substituents on the benzotriazole ring, leading to a diverse range of derivatives.